Cas no 284474-80-2 (1,6-Diaminohexane-d12)

1,6-Diaminohexane-d12 structure
1,6-Diaminohexane-d12 structure
Product Name:1,6-Diaminohexane-d12
CAS No:284474-80-2
MF:C6H16N2
MW:128.278581619263
CID:1062136
PubChem ID:71309996
Update Time:2025-04-20

1,6-Diaminohexane-d12 Chemical and Physical Properties

Names and Identifiers

    • 1,6-Diaminohexane-d12
    • 1,6-DIAMINOHEXANE-D12 DIHYDROCHLORIDE
    • 1,6-Diaminohexane-d12, 98 atom % D
    • 1,1,2,2,3,3,4,4,5,5,6,6-dodecadeuteriohexane-1,6-diamine
    • DB-291133
    • 284474-80-2
    • Inchi: 1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2/i1D2,2D2,3D2,4D2,5D2,6D2
    • InChI Key: NAQMVNRVTILPCV-LBTWDOQPSA-N
    • SMILES: NC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])N

Computed Properties

  • Exact Mass: 128.206669470g/mol
  • Monoisotopic Mass: 128.206669470g/mol
  • Isotope Atom Count: 12
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 5
  • Complexity: 31.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 52Ų

1,6-Diaminohexane-d12 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D416172-5mg
1,6-Diaminohexane-d12
284474-80-2
5mg
$ 210.00 2023-02-02
TRC
D416173-5mg
1,6-Diaminohexane-d12 (~85%)
284474-80-2
5mg
$236.00 2023-05-18
TRC
D416172-50mg
1,6-Diaminohexane-d12
284474-80-2
50mg
$ 1635.00 2023-02-02
TRC
D416173-50mg
1,6-Diaminohexane-d12 (~85%)
284474-80-2
50mg
$1860.00 2023-05-18
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd